Cas no 1301714-27-1 (3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one)

• Product Name: 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one
• CAS No: 1301714-27-1
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• MDL: MFCD18837786
• CID: 4582355
• Update Time: 2025-07-21

3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one

• MDL： MFCD18837786
• Inchi： 1S/C7H8BrN3O/c1-4-5(8)6-7(12)9-2-3-11(6)10-4/h2-3H2,1H3,(H,9,12)
• InChI Key： DZIJBEQCHGTLTH-UHFFFAOYSA-N
• SMILES： C12=C(Br)C(C)=NN1CCNC2=O

Additional information on 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one

Comprehensive Overview of 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1301714-27-1)

The compound 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1301714-27-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core, has attracted attention for its versatility in drug discovery, particularly in kinase inhibition and central nervous system (CNS) targeting. Researchers are increasingly exploring its applications due to its brominated moiety, which enhances reactivity in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for heterocyclic building blocks like 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one has surged, driven by trends in personalized medicine and fragment-based drug design. A common search query, "role of brominated heterocycles in drug development," reflects this interest. The compound’s methylpyrazolo group contributes to improved metabolic stability, a critical factor addressed in AI-driven molecular property predictions. Computational chemists frequently model such scaffolds to optimize ADME (Absorption, Distribution, Metabolism, Excretion) profiles, aligning with industry demands for faster lead optimization.

The synthetic accessibility of CAS 1301714-27-1 via palladium-catalyzed reactions or nucleophilic substitutions makes it a valuable intermediate. Discussions on platforms like ResearchGate often highlight its utility in constructing biaryl ethers or spirocyclic compounds, addressing FAQs such as "how to functionalize brominated pyrazines." Its 5H-one tautomer further enables diverse derivatization, a feature leveraged in patent filings for kinase inhibitors. Notably, the compound’s dihydro segment enhances solubility, a recurring theme in solubility-enhancement strategies for CNS drugs.

From an SEO perspective, terms like "pyrazolo[1,5-a]pyrazine synthesis" and "bromopyrazine applications" rank highly in academic search engines, underscoring the need for detailed technical profiles. Environmental considerations also emerge, with green chemistry enthusiasts inquiring about "sustainable bromination methods" for such intermediates. While not a focus here, these angles highlight the compound’s multidisciplinary relevance.

Analytical characterization of 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazin-4(5H)-one typically involves LC-MS and NMR, with its 2-methyl proton resonances serving as diagnostic markers. Recent publications correlate its spectral data with QSAR models, answering queries like "NMR shifts for substituted pyrazines." Regulatory-compliant documentation, including CoA (Certificate of Analysis), is essential for procurement, a point emphasized in supplier audits.

In conclusion, CAS 1301714-27-1 exemplifies the intersection of synthetic utility and therapeutic potential. Its pyrazolo-pyrazine architecture continues to inspire innovations in medicinal chemistry, while its commercial availability supports scalable R&D. As AI-assisted molecular design grows, expect deeper dives into its structure-activity relationships—a trend mirrored in rising search volumes for "fragment libraries for virtual screening."